Cas no 33081-07-1 (2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one)

2-Amino-3,4,5,6,7,8-hexahydroquinazolin-4-one is a heterocyclic compound featuring a partially saturated quinazoline core with an amino substituent at the 2-position. This structure confers utility as a versatile intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its hexahydroquinazolinone scaffold is of interest in medicinal chemistry due to its potential role in modulating biological targets. The compound’s rigid yet flexible ring system allows for selective functionalization, enabling the exploration of structure-activity relationships. High purity and well-defined reactivity make it suitable for applications in drug discovery and fine chemical synthesis. Proper handling and storage under inert conditions are recommended to maintain stability.
2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one structure
33081-07-1 structure
Product Name:2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one
CAS No:33081-07-1
MF:C8H11N3O
MW:165.192441225052
MDL:MFCD00665850
CID:1029532
PubChem ID:135504743
Update Time:2025-11-06

2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5,6,7,8-tetrahydroquinazolin-4-ol
    • 2-AMINO-4-HYDROXY-5,6,7,8-TETRAHYDROQUINAZOLINE
    • 2-amino-5,6,7,8-tetrahydro-1H-quinazolin-4-one
    • 2-Amino-5,6,7,8-tetrahydroquizolin-4-ol
    • 2-amino-4,5-tetramethylene-6-hydroxypyrimidine
    • 2-amino-4-hydroxy-5,6-tetramethylenepyrimidine
    • 2-Amino-5,6,7,8-tetrahydro-3H-quinazolin-4-one
    • 2-AMINO-5,6,7,8-TETRAHYDRO-4-QUINAZOLINOL
    • 2-Amino-5,6,7,8-tetrahydro-quinazolin-4-ol
    • 2-amino-5,6,7,8-tetrahydroquinazoline-4-ol
    • Apollo Scientific OR8486
    • DTXSID70370686
    • G10192
    • 2-amino-4-oxo-5,6,7,8-tetrahydroquinazoline
    • DB-346784
    • PS-6067
    • 2-amino-5,6,7,8-tetrahydroquinazolin-4(3H)-one
    • SCHEMBL10568178
    • EN300-255125
    • Z813021734
    • J-507892
    • 2-Amino-5,6,7,8-tetrahydroquinazolin-4-ol, 4-Hydroxy-5,6,7,8-tetrahydroquinazolin-2-amine
    • 2-Amino-5,6,7,8-tetrahydroquinazolin-4(1H)-one
    • CS-0215508
    • AKOS002675818
    • MUGVXCHGASIZAN-UHFFFAOYSA-N
    • SCHEMBL6419092
    • AKOS015867791
    • A12377
    • 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one
    • 2-Amino-5,6,7,8-tetrahydro-4-quinazolinol, AldrichCPR
    • 33081-07-1
    • 2-amino-5,6,7,8-tetrahydroquinazolin-4-one
    • 2-amino-4-oxo-5, 6, 7, 8-tetra-hydroquinazoline
    • F2158-2320
    • 2N-317S
    • MFCD00665850
    • CHEMBL6419
    • MDL: MFCD00665850
    • Inchi: 1S/C8H11N3O/c9-8-10-6-4-2-1-3-5(6)7(12)11-8/h1-4H2,(H3,9,10,11,12)
    • InChI Key: MUGVXCHGASIZAN-UHFFFAOYSA-N
    • SMILES: O=C1C2=C(CCCC2)N=C(N)N1

Computed Properties

  • Exact Mass: 165.09000
  • Monoisotopic Mass: 165.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 72.03000
  • LogP: 1.22440

2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM142142-5g
2-Amino-5,6,7,8-tetrahydroquinazolin-4-ol
33081-07-1 95%
5g
$933 2021-08-05
Alichem
A189011857-5g
2-Amino-5,6,7,8-tetrahydroquinazolin-4-ol
33081-07-1 95%
5g
$1077.84 2023-09-02
Apollo Scientific
OR8486-100mg
2-Amino-4-hydroxy-5,6,7,8-tetrahydroquinazoline
33081-07-1
100mg
£16.00 2025-02-20
abcr
AB247927-1 g
2-Amino-4-hydroxy-5,6,7,8-tetrahydroquinazoline
33081-07-1
1 g
€137.20 2023-07-20
abcr
AB247927-5 g
2-Amino-4-hydroxy-5,6,7,8-tetrahydroquinazoline
33081-07-1
5 g
€381.90 2023-07-20
abcr
AB247927-10 g
2-Amino-4-hydroxy-5,6,7,8-tetrahydroquinazoline
33081-07-1
10 g
€586.00 2023-07-20
Chemenu
CM142142-5g
2-Amino-5,6,7,8-tetrahydroquinazolin-4-ol
33081-07-1 95%
5g
$*** 2023-05-30
TRC
A630098-25mg
2-Amino-5,6,7,8-tetrahydro-1H-quinazolin-4-one
33081-07-1
25mg
$ 50.00 2022-06-07
TRC
A630098-50mg
2-Amino-5,6,7,8-tetrahydro-1H-quinazolin-4-one
33081-07-1
50mg
$ 65.00 2022-06-07
TRC
A630098-250mg
2-Amino-5,6,7,8-tetrahydro-1H-quinazolin-4-one
33081-07-1
250mg
$ 80.00 2022-06-07

Additional information on 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one

Market Research and Analysis of 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one in Chemical Biomedical Field

The compound 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS No. 33081-07-1) has garnered significant attention in the chemical biomedical field due to its unique structural properties and potential applications in drug development. This research brief aims to provide an in-depth analysis of the latest advancements, market demands, and future prospects surrounding this compound.

Recent studies have highlighted the role of 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one as a promising scaffold for the development of novel therapeutic agents. Its quinazoline core structure exhibits favorable pharmacokinetic properties and bioavailability, making it an attractive candidate for various drug discovery programs. The compound has been extensively investigated for its potential in targeting key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

Market demand for this compound is driven by its increasing use in preclinical studies and early-stage clinical trials. Pharmaceutical companies are actively exploring its application as a lead molecule for developing small-molecule inhibitors. Additionally, the growing emphasis on personalized medicine and targeted therapies has further fueled the demand for high-quality chemical intermediates like 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one.

From a supply chain perspective, several global chemical suppliers now offer this compound at competitive prices. However, the market remains highly fragmented due to the presence of numerous small-scale manufacturers. To meet the rising demand from both academic research institutions and pharmaceutical companies, there is a pressing need for large-scale production facilities that adhere to stringent quality control standards.

In conclusion, 2-amino-3,4,5,6,7,8-hexahydroquinazolin-4-one (CAS No. 33081-07-1) holds immense potential in shaping the future of chemical biomedical research. Its versatility as a drug scaffold coupled with increasing market demand positions it as a critical component in the development of next-generation therapeutics. As research continues to uncover new applications for this compound

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.